Cas no 568577-85-5 (5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE)

• Product Name: 5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE
• CAS No: 568577-85-5
• MF: C₁₀H₇ClOS
• MW: 210.679980516434
• CID: 841339
• PubChem ID: 2794644
• Update Time: 2025-04-19

5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-1-BENZOTHIOPHENE-2-CARBONYL CHLORIDE
• 5-METHYL-BENZO[B]THIOPHENE-2-CARBONYL CHLORIDE
• AC1MDRKH
• AG-G-00026
• CTK5A5807
• KB-197972
• SBB031623

• MDL： MFCD04968793
• Inchi： 1S/C10H7ClOS/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-5H,1H3
• InChI Key： RSDZRBLRCRNYRU-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=C(C)C=CC=2S1)=O

Computed Properties

• Exact Mass: 209.99100
• Monoisotopic Mass: 209.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.58870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes